Barium130

• CAS No.: 15055-15-9
• Molecular Formula: C34H26O9

Description

Barium-130 is a primordial radioisotope of barium, which is part of the alkaline earth metals group in the periodic table. It is very weakly radioactive due to its extremely long half-life of approximately 1.6 × 10²¹ years . Barium-130 constitutes about 0.1% of the natural barium found on Earth . This isotope is considered quasi-stable because its radioactive decay events, primarily through double electron capture, are exceedingly rare .

Preparation Methods

Barium-130 is naturally occurring and is found in small quantities within the Earth’s barium deposits . Industrially, it can be enriched from natural barium sources through processes such as neutron irradiation and subsequent chemical separation . One method involves dissolving neutron-irradiated barium in acid, precipitating the barium, and then using ion exchange media to separate and purify the desired isotope .

Chemical Reactions Analysis

Barium-130, like other barium isotopes, can participate in various chemical reactions typical of alkaline earth metals. These reactions include:

Oxidation: Barium readily oxidizes when exposed to air, forming barium oxide (BaO).

Reduction: Barium can be reduced from its compounds using strong reducing agents.

Substitution: Barium can undergo substitution reactions, particularly in the formation of barium sulfate (BaSO₄) and barium carbonate (BaCO₃).

Common reagents used in these reactions include oxygen, sulfuric acid, and carbon dioxide. The major products formed are barium oxide, barium sulfate, and barium carbonate .

Scientific Research Applications

Barium-130 has several scientific research applications:

Geochemical Tracing: Barium isotopes, including Barium-130, are used as tracers in geochemical studies to understand processes such as barite cycling in marine environments.

Medical Applications: Barium-130 is used in the production of Barium-131, which decays to Cesium-131, a radionuclide used in brachytherapy for cancer treatment.

Nuclear Physics: Barium-130 is used in experiments to study nuclear reactions and decay processes.

Mechanism of Action

The primary mechanism of action for Barium-130 involves its radioactive decay through double electron capture, resulting in the formation of Xenon-130 . This process is extremely slow due to the long half-life of Barium-130. The decay events are rare, making Barium-130 quasi-stable .

Comparison with Similar Compounds

Barium-130 can be compared with other barium isotopes such as Barium-132, Barium-134, Barium-135, Barium-136, Barium-137, and Barium-138 . Unlike these stable isotopes, Barium-130 is weakly radioactive. Its uniqueness lies in its extremely long half-life and its use in producing medically significant radionuclides like Cesium-131 .

Similar compounds include:

Barium-132: Stable isotope used in the production of Barium-133.

Barium-134: Used in nuclear physics experiments.

Barium-135: Used to validate spinor symmetry.

Barium-136: Studied for photon scattering phenomena.

Barium-137: Used in relativistic coupled cluster theory experiments.

Barium-138: Studied in stellar nucleosynthesis processes.

Barium-130’s rarity and its role in producing Cesium-131 for medical applications highlight its significance among barium isotopes.